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Abstract
This technical guide provides a comprehensive overview of 6-Hydroxy-2,2-dimethylchroman-
4-one (CAS No: 31366-85-5), a heterocyclic compound of significant interest in

pharmaceutical, cosmetic, and material science research. As a member of the chromanone

family, this molecule possesses a privileged scaffold associated with a wide array of biological

activities, most notably as a potent antioxidant. This document delves into its fundamental

physicochemical properties, provides detailed methodologies for its synthesis and analytical

characterization, and explores the mechanistic basis of its activity and its potential applications.

The guide is intended for researchers, chemists, and drug development professionals seeking

a detailed, practical understanding of this versatile compound.

Introduction and Scientific Context
6-Hydroxy-2,2-dimethylchroman-4-one belongs to the chromanone class of compounds,

which are characterized by a benzene ring fused to a dihydropyranone ring.[1] This core

structure is prevalent in a variety of natural products, particularly flavonoids, and is a

cornerstone for the development of synthetic bioactive molecules.[2][3] The specific substitution

pattern of 6-Hydroxy-2,2-dimethylchroman-4-one—a hydroxyl group at the C-6 position and

gem-dimethyl groups at C-2—confers distinct chemical properties and biological activities.

The hydroxyl group on the aromatic ring is a key structural feature, making the molecule a

phenolic compound. This functionality is fundamentally linked to its strong antioxidant
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properties, as it can readily donate a hydrogen atom to neutralize free radicals.[4][5] The gem-

dimethyl substitution on the pyranone ring enhances the stability of the molecule. This

compound has been identified in nature, notably in the plant Tussilago farfara, and serves as a

valuable synthetic precursor for more complex bioactive molecules.[2] Its utility spans from

being an antioxidant in cosmetic and food formulations to a building block in pharmaceutical

development.[4]

Physicochemical and Structural Properties
A thorough understanding of the molecule's physical and chemical characteristics is paramount

for its application in research and development.

Chemical Structure and Identification
The molecular structure of 6-Hydroxy-2,2-dimethylchroman-4-one is depicted below. Its key

identifiers and computed properties are summarized in Table 1.
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1. Reactant Mixing
- 2',5'-Dihydroxyacetophenone

- Acetone
- Piperidine (catalyst)

2. Microwave Irradiation
- Neat (solvent-free)

- Short duration (e.g., 10 min)

Transfer to
MW vessel 3. Reaction Work-up

- Dilution with water
- Extraction with Ethyl Acetate

Reaction
completion 4. Purification

- Column Chromatography
(Silica gel)
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6-Hydroxy-2,2-dimethyl-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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